Cas no 1017777-45-5 (4'-Chloro-2',6'-difluoroacetophenone)
4'-Chloro-2',6'-difluoroacetophenone is a halogenated acetophenone derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its distinct structure, featuring chloro and fluoro substituents on the aromatic ring, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing effects of the halogens improve its suitability as a precursor for constructing complex molecules, particularly in medicinal chemistry. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in laboratory and industrial applications. Its versatility makes it valuable for researchers developing agrochemicals, pharmaceuticals, and specialty chemicals requiring precise functionalization.
1017777-45-5 structure
Product Name:4'-Chloro-2',6'-difluoroacetophenone
CAS No:1017777-45-5
MF:C8H5ClF2O
MW:190.574508428574
MDL:MFCD09832259
CID:830648
Update Time:2025-10-04
4'-Chloro-2',6'-difluoroacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 4'-Chloro-2',6'-difluoroacetophenone
- 1-(4-chloro-2,6-difluorophenyl)Ethanone
- 4’-CHLORO-2’,6’-DIFLUOROACETOPHENONE
- 4'-Chloro-2',6'-difluoroacetop
- Ethanone, 1-(4-chloro-2,6-difluorophenyl)-
-
- MDL： MFCD09832259
- Inchi： 1S/C8H5ClF2O/c1-4(12)8-6(10)2-5(9)3-7(8)11/h2-3H,1H3
- InChI Key： VEZAUYYYYPJSKR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(C(C)=O)=C(C=1)F)F
Computed Properties
- Exact Mass: 190.00000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 17.07000
- LogP: 2.82080
4'-Chloro-2',6'-difluoroacetophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4'-Chloro-2',6'-difluoroacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079599-5g |
4'-Chloro-2',6'-difluoroacetophenone |
1017777-45-5 | 95% | 5g |
￡159.00 | 2022-03-01 | |
| Fluorochem | 079599-10g |
4'-Chloro-2',6'-difluoroacetophenone |
1017777-45-5 | 95% | 10g |
￡288.00 | 2022-03-01 | |
| Alichem | A019145447-1g |
4'-Chloro-2',6'-difluoroacetophenone |
1017777-45-5 | 97% | 1g |
$400.00 | 2023-09-04 | |
| Apollo Scientific | PC302972-1g |
4'-Chloro-2',6'-difluoroacetophenone |
1017777-45-5 | 98% | 1g |
£39.00 | 2025-02-21 | |
| Apollo Scientific | PC302972-5g |
4'-Chloro-2',6'-difluoroacetophenone |
1017777-45-5 | 98% | 5g |
£129.00 | 2025-02-21 | |
| TRC | C377723-100mg |
4'-Chloro-2',6'-difluoroacetophenone |
1017777-45-5 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | C377723-250mg |
4'-Chloro-2',6'-difluoroacetophenone |
1017777-45-5 | 250mg |
$167.00 | 2023-05-18 | ||
| TRC | C377723-500mg |
4'-Chloro-2',6'-difluoroacetophenone |
1017777-45-5 | 500mg |
$265.00 | 2023-05-18 | ||
| TRC | C377723-1g |
4'-Chloro-2',6'-difluoroacetophenone |
1017777-45-5 | 1g |
$362.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C857755-1g |
4’-Chloro-2’,6’-difluoroacetophenone |
1017777-45-5 | ≥98% | 1g |
￥525.00 | 2022-09-02 |
4'-Chloro-2',6'-difluoroacetophenone Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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